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Compound Name: Cerium ammonium sulfate

Cat. No.: B13801578 Get Quote

An In-depth Technical Guide to Ceric Ammonium
Sulfate
Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the core physical and chemical properties of

ceric ammonium sulfate, also known as cerium(IV) ammonium sulfate. It includes detailed

experimental protocols and key applications relevant to research and pharmaceutical

development.

Core Physical and Chemical Properties
Ceric ammonium sulfate is an inorganic compound and a powerful oxidizing agent.[1][2][3] Its

stability and high reactivity make it an indispensable reagent in both laboratory research and

industrial applications.[1][2] The presence of the ammonium ion provides greater stability and

solubility in dilute sulfuric acid compared to standard ceric sulfate salts.[2]

Physical Properties
The key physical characteristics of ceric ammonium sulfate are summarized in the table below.
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Property Value Source

Appearance
Light yellow to orange

crystalline powder.
[1][2][4]

Molecular Formula (NH₄)₄Ce(SO₄)₄·2H₂O [1]

Molecular Weight 632.55 g/mol [2][5]

Melting Point 130 °C (decomposes) [2][5]

Boiling Point 330 °C at 760 mmHg [2]

Solubility

Soluble in water and dilute

sulfuric acid.[5][6][7][8]

Insoluble in ethanol[5] and

glacial acetic acid.[9]

Odor Odorless [4][5]

Chemical Properties
The chemical properties define the reactivity and utility of ceric ammonium sulfate, particularly

its function as a strong oxidizing agent.
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Property Value / Description Source

Chemical Name
Ammonium cerium(IV) sulfate

dihydrate
[10]

CAS Number 10378-47-9 [2][6]

Function Strong oxidizing agent. [1][3]

Redox Potential Approximately +1.44 V [10]

pH
1.2 (for a 100 g/L solution in

H₂O at 20°C)
[2]

Decomposition

Decomposes on heating,

producing toxic fumes of sulfur

oxides (SOx), nitrogen oxides

(NOx), and ammonia.[4]

Stability

Solutions are stable and can

be heated for moderate

periods without decomposition.

[11] Must be stored in sealed

containers away from

moisture.[12]

Experimental Protocols
Accurate preparation and standardization of ceric ammonium sulfate solutions are critical for its

use as a primary standard in quantitative analysis, a practice known as cerimetry.[2]

Preparation of 0.1 M Ceric Ammonium Sulfate Solution
This protocol outlines the standard procedure for preparing a 0.1 M solution.

Methodology:

Weighing: Accurately weigh approximately 65 g of ceric ammonium sulfate.[13][14][15]
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Dissolution: In a suitable beaker, mix 30 ml of concentrated sulfuric acid with 500 ml of

purified water. Dissolve the ceric ammonium sulfate in this mixture, using gentle heat to aid

dissolution.[13][14][15][16]

Cooling and Filtration: Allow the solution to cool to room temperature. If the solution is turbid,

filter it to remove any insoluble impurities.[13][14][15]

Dilution: Transfer the clear solution to a 1000 ml volumetric flask and dilute to the mark with

purified water. Mix thoroughly.[13][14][15]

Standardization using Arsenic Trioxide
This is a widely accepted method for determining the precise molarity of the prepared solution.

Principle: Ceric ammonium sulfate is titrated against a primary standard, arsenic trioxide

(As₂O₃). The endpoint is detected using a redox indicator, ferroin sulfate, which changes color

from pink to pale blue.[13][14][16]

Methodology:

Primary Standard Preparation: Accurately weigh about 0.2 g of arsenic trioxide (previously

dried at 105°C for one hour) and transfer it to a 500 ml conical flask.[13][14][16]

Dissolution of Standard: Add 25 ml of an 8.0% w/v sodium hydroxide solution to the flask.

Swirl gently to dissolve the arsenic trioxide.[13][14]

Acidification and Reagent Addition: Add 100 ml of water, followed by 30 ml of dilute sulfuric

acid.[13][14] Then, add 0.15 ml of osmic acid solution (as a catalyst) and 0.1 ml of ferroin

sulfate solution (as an indicator).[13][14]

Titration: Titrate the prepared arsenic trioxide solution with the ceric ammonium sulfate

solution from a burette. Add the titrant slowly as the endpoint approaches.

Endpoint Detection: The endpoint is reached when the pink color of the solution changes to a

very pale blue or yellowish-green.[13][14][16]

Calculation: The molarity of the ceric ammonium sulfate solution is calculated using the

following equivalence:
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1 ml of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[13][14]

Core Applications and Logical Workflows
Ceric ammonium sulfate is a versatile reagent with broad applications in analytical chemistry

and organic synthesis.[1][3]

Redox Titrations (Cerimetry)
As a primary standard, it is extensively used for the quantitative analysis of various reducing

agents like iron (Fe²⁺), copper, and ascorbic acid.[1][2] The workflow for such a titration is a

foundational analytical procedure.
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Caption: General workflow for redox titration using ceric ammonium sulfate.

Organic Synthesis and Other Applications
In organic chemistry, ceric ammonium sulfate serves as a powerful and selective oxidizing

agent.[1][2] It is used in reactions such as the oxidation of alcohols to carbonyl compounds and
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the cleavage of ethers, which are crucial steps in the synthesis of pharmaceuticals and other

complex organic molecules.[3]
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Caption: Key application areas of ceric ammonium sulfate.

Its diverse applications also include roles in water treatment to remove impurities, as an etching

agent for integrated circuits, and as a precursor for preparing cerium oxide nanoparticles used

in catalysis.[1][3][5] This versatility makes it a compound of significant interest in both academic

research and industrial-scale drug development and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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